Cas no 66556-78-3 ((S)-Acenocoumarol)

• Product Name: (S)-Acenocoumarol
• CAS No: 66556-78-3
• MF: C₁₉H₁₅NO₆
• MW: 353.325505495071
• CID: 526881
• PubChem ID: 54683745
• Update Time: 2025-06-14

(S)-Acenocoumarol Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,4-hydroxy-3-[(1S)-1-(4-nitrophenyl)-3-oxobutyl]-
• (S)-Acenocoumarol
• (S)-(-)-Acenocoumarol
• (S)-(-)-Nicoumalone
• S-(-)-ACENOCOUMAROL-D4
• 4-hydroxy-3-[(1S)-1-(4-nitrophenyl)-3-oxobutyl]chromen-2-one
• UNII-4O90VF03HV
• (-)-3-(.ALPHA.-ACETONYL-4-NITROBENZYL)-4-HYDROXYCOUMARIN
• 2H-1-Benzopyran-2-one, 4-hydroxy-3-(1-(4-nitrophenyl)-3-oxobutyl)-, (S)-
• DTXSID20859299
• 4-hydroxy-3-[(1S)-1-(4-nitrophenyl)-3-oxobutyl]-2H-chromen-2-one
• 2H-1-BENZOPYRAN-2-ONE, 4-HYDROXY-3-((1S)-1-(4-NITROPHENYL)-3-OXOBUTYL)-
• SCHEMBL43382
• (R)-Nicoumalone
• CHEBI:53769
• 4O90VF03HV
• Acenocoumarol, (S)-
• 66556-78-3
• Q27124202
• (R)-Acenocoumarin
• (-)-Acenocoumarin
• AKOS040755342

• Inchi： 1S/C19H15NO6/c1-11(21)10-15(12-6-8-13(9-7-12)20(24)25)17-18(22)14-4-2-3-5-16(14)26-19(17)23/h2-9,15,22H,10H2,1H3/t15-/m0/s1
• InChI Key： VABCILAOYCMVPS-HNNXBMFYSA-N
• SMILES： O1C2C=CC=CC=2C(=C(C1=O)[C@H](C1C=CC(=CC=1)[N+](=O)[O-])CC(C)=O)O

Computed Properties

• Exact Mass: 353.09000
• Monoisotopic Mass: 353.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 113.33000
• LogP: 4.04100

Additional information on (S)-Acenocoumarol

Recent Advances in (S)-Acenocoumarol Research: Insights from Chemical and Pharmacological Studies

(S)-Acenocoumarol, a chiral anticoagulant with the CAS number 66556-78-3, has garnered significant attention in recent years due to its enantioselective pharmacokinetics and pharmacodynamics. As a vitamin K antagonist, it plays a crucial role in the prevention and treatment of thromboembolic disorders. This research brief synthesizes the latest findings on (S)-Acenocoumarol, focusing on its molecular interactions, therapeutic efficacy, and emerging applications in precision medicine.

Recent studies have elucidated the stereospecific metabolism of (S)-Acenocoumarol, particularly its differential binding affinity to cytochrome P450 2C9 (CYP2C9) isoforms. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the (S)-enantiomer exhibits a 5-fold higher inhibitory potency against VKORC1 compared to its (R)-counterpart, explaining its dominant anticoagulant activity. This finding has important implications for personalized dosing regimens, especially in patients with genetic polymorphisms in CYP2C9 and VKORC1 genes.

Advanced analytical techniques have been employed to characterize 66556-78-3 with unprecedented precision. Researchers at the University of Cambridge recently developed a novel chiral HPLC-MS method capable of quantifying (S)-Acenocoumarol at sub-nanomolar concentrations in plasma samples. This breakthrough, detailed in a 2024 Analytical Chemistry publication, enables more accurate therapeutic drug monitoring and could potentially reduce bleeding complications associated with anticoagulant therapy.

The pharmaceutical industry has shown growing interest in developing enantiopure formulations of (S)-Acenocoumarol. A recent patent application (WO2023/154672) discloses an optimized crystallization process that achieves >99.5% enantiomeric excess for 66556-78-3. This technological advancement addresses previous challenges in manufacturing scale-up and could lead to more consistent clinical outcomes by eliminating the variable effects of the (R)-enantiomer.

Emerging research suggests potential new therapeutic applications for (S)-Acenocoumarol beyond its traditional anticoagulant indications. A preclinical study published in Nature Chemical Biology (2024) revealed that 66556-78-3 exhibits selective inhibition of certain cancer-associated proteases through a novel mechanism distinct from its vitamin K antagonism. While these findings are preliminary, they open exciting avenues for drug repurposing in oncology.

Pharmacogenomic studies continue to refine our understanding of (S)-Acenocoumarol's interindividual variability. The largest genome-wide association study to date (n=15,000), published in Clinical Pharmacology & Therapeutics (2023), identified three novel loci associated with dose requirements. These discoveries contribute to the growing body of evidence supporting genotype-guided dosing algorithms, potentially improving the safety profile of this widely used anticoagulant.

In conclusion, recent research on (S)-Acenocoumarol (66556-78-3) highlights significant progress in understanding its enantioselective properties, analytical characterization, and therapeutic potential. The convergence of advanced analytical techniques, pharmacogenomics, and formulation science is driving innovation in the clinical application of this important anticoagulant. Future studies should focus on translating these discoveries into improved patient outcomes through personalized medicine approaches.